(10S,11R,12S,15S,18S)-15-(2-amino-2-oxoethyl)-10,11,23-trihydroxy-18-{[(3R)-3-methyl-2-oxopentanoyl]amino}-9,14,17-trioxo-N-[(1Z)-prop-1-en-1-yl]-8,13,16-triazatetracyclo[18.3.1.0(2,7).0(6,10)]tetracosa-1(24),2,4,6,20,22-hexaene-12-carboxamide

• Molecular Formula: C33H38N6O10
• Molecular Weight: 678.7 g/mol
• IUPAC Name: (10S,11R,12S,15S,18S)-15-(2-amino-2-oxoethyl)-10,11,23-trihydroxy-18-[[(3R)-3-methyl-2-oxopentanoyl]amino]-9,14,17-trioxo-N-[(Z)-prop-1-enyl]-8,13,16-triazatetracyclo[18.3.1.02,7.06,10]tetracosa-1(23),2(7),3,5,20(24),21-hexaene-12-carboxamide
• InChI: InChI=1S/C33H38N6O10/c1-4-11-35-30(46)25-27(43)33(49)19-8-6-7-17(24(19)39-32(33)48)18-12-16(9-10-22(18)40)13-20(37-31(47)26(42)15(3)5-2)28(44)36-21(14-23(34)41)29(45)38-25/h4,6-12,15,20-21,25,27,40,43,49H,5,13-14H2,1-3H3,(H2,34,41)(H,35,46)(H,36,44)(H,37,47)(H,38,45)(H,39,48)/b11-4-/t15-,20+,21+,25+,27-,33+/m1/s1
• InChI Key: ZIAXNZCTODBCKW-NKGUOCGVSA-N
• Isomeric SMILES: CC[C@@H](C)C(=O)C(=O)N[C@H]1CC2=CC(=C(C=C2)O)C3=C4C(=CC=C3)[C@]([C@@H]([C@H](NC(=O)[C@@H](NC1=O)CC(=O)N)C(=O)N/C=C\C)O)(C(=O)N4)O
• Canonical SMILES: CCC(C)C(=O)C(=O)NC1CC2=CC(=C(C=C2)O)C3=C4C(=CC=C3)C(C(C(NC(=O)C(NC1=O)CC(=O)N)C(=O)NC=CC)O)(C(=O)N4)O
• synonyms: TMC 95B; TMC-95B

Description

TMC-95B is a 17-membered macrocyclic lactam that incorporates a phenol and a substituted indole moiety. A stereoisomer of TMC-95A, it has a [(3R)-3-methyl-2-oxopentanoyl]amino group at position 18. It acts as a proteasome inhibitor and is isolated from Apiospora montagnei Sacc. TC 1093, isolated from a soil sample. It has a role as an antimicrobial agent, an antineoplastic agent, a proteasome inhibitor and a fungal metabolite. It is a member of indoles, a lactam, a macrocycle, a member of phenols, a secondary alcohol and a tertiary alcohol.

Scientific Research Applications

Chemical Synthesis and Properties

• The compound's analogs have been synthesized using amino alcohols, diamines, benzenesulfonyl chlorides, and bromoketones, showcasing diverse chemical transformations under mild conditions (Kočí & Krchňák, 2010).

• Studies on similar GdDO3A-type bismacrocyclic complexes, with sensitivity towards Ca(2+), demonstrate potential in designing "smart" MRI contrast agents (Mishra et al., 2008).

• The crystal structure of related compounds has been reported, providing insights into the compound's potential conformation and stability (Azumaya et al., 2001).

Biomedical Applications

• Research on functionalized amino acid derivatives, akin to the mentioned compound, shows promise in designing new anticancer agents, highlighting the compound's potential in oncology (Kumar et al., 2009).

• Macrocyclic tetrapeptide mimetics, related to this compound, have shown high-affinity binding in cellular assays, suggesting therapeutic potential in targeted drug delivery (Shi et al., 2005).

• The structural analysis of similar compounds, correlated with their biological activities, provides a foundation for understanding the therapeutic potential and toxicity of these compounds (Jackson et al., 2012).

Pharmaceutical Development

• Synthesis studies of related compounds, like CCR5 antagonists, show the potential for developing orally active pharmaceuticals, indicating the compound's relevance in drug formulation (Ikemoto et al., 2005).

• Research on 2-arylhydrazononitriles, structurally similar to the compound , has led to the development of novel heterocyclic substances with notable antimicrobial activities, suggesting potential in antibacterial drug development (Behbehani et al., 2011).